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Compound of Interest

Compound Name: Methyl 4-aminobutanoate

Cat. No.: B1217889 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the stability and optimal

storage conditions for Methyl 4-aminobutanoate hydrochloride (CAS No: 13031-60-2).

Understanding the chemical and physical stability of this compound is critical for ensuring its

integrity, and reproducibility in research and pharmaceutical development. This document

outlines recommended storage protocols, potential degradation pathways, and standardized

methodologies for stability assessment.

Physicochemical Properties
Methyl 4-aminobutanoate hydrochloride is the hydrochloride salt of the methyl ester of

gamma-aminobutyric acid (GABA). It is a white to almost white crystalline powder.[1][2] Key

physical and chemical data are summarized in the table below.
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Property Value Reference

Molecular Formula C₅H₁₂ClNO₂ [3]

Molecular Weight 153.61 g/mol [3]

Appearance
White to almost white powder

or crystal
[1][2]

Melting Point 120-125 °C [1]

Purity >98% (HPLC) [4]

Stability Profile and Storage Conditions
The stability of Methyl 4-aminobutanoate hydrochloride is influenced by temperature,

moisture, and light. It is known to be hygroscopic, meaning it readily absorbs moisture from the

atmosphere, which can impact its long-term stability.[5]

Storage of Solid Compound
For long-term storage, the solid compound should be kept in a tightly sealed container in a

cool, dry, and well-ventilated area.[6] To maximize shelf life, the following conditions are

recommended:

Storage Condition Duration Notes

-20°C ≥ 3 years
Recommended for long-term

storage.[4][7]

4°C Not specified

Suitable for short-term storage;

must be sealed and protected

from moisture.[3]

Room Temperature Not specified
Store in an inert atmosphere.

[1]

Storage of Solutions
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Solutions of Methyl 4-aminobutanoate hydrochloride are significantly less stable than the

solid form and require colder storage temperatures to prevent degradation. It is advisable to

prepare solutions fresh and store them in aliquots to avoid repeated freeze-thaw cycles.[8]

Storage Condition Solvent Duration

-80°C In solvent up to 6 months

-20°C In solvent up to 1 month

Note: The specific solvent was not consistently specified across sources, but DMSO is a

common solvent for this compound.[7]

Incompatible Materials and Conditions to Avoid
To prevent degradation, avoid storing Methyl 4-aminobutanoate hydrochloride with the

following:

Strong oxidizing agents[5]

Strong acids and bases[5]

Sources of ignition[6]

Conditions to avoid include:

Exposure to moist air or water[5]

Excess heat[5]

Dust formation[5]

Experimental Protocols for Stability Assessment
The following are detailed methodologies for key stability-indicating experiments, adapted from

international guidelines such as those from the International Council for Harmonisation (ICH).

Thermal Stability (Thermogravimetric Analysis - TGA)
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Objective: To determine the thermal decomposition profile of Methyl 4-aminobutanoate
hydrochloride.

Methodology:

Calibrate the Thermogravimetric Analyzer (TGA) according to the manufacturer's

instructions.

Place a small, accurately weighed sample (5-10 mg) of Methyl 4-aminobutanoate
hydrochloride into a tared TGA pan.

Place the pan in the TGA furnace.

Heat the sample under a controlled inert atmosphere (e.g., nitrogen) at a constant rate (e.g.,

10 °C/min) over a specified temperature range (e.g., 25 °C to 300 °C).

Continuously monitor and record the sample weight as a function of temperature.

The temperature at which significant weight loss occurs indicates thermal decomposition.

Hydrolytic Stability
Objective: To assess the stability of Methyl 4-aminobutanoate hydrochloride in the presence

of water.

Methodology:

Prepare solutions of Methyl 4-aminobutanoate hydrochloride at a known concentration in

purified water.

Divide the solution into multiple sealed vials.

Store the vials at various temperatures (e.g., 25°C, 40°C, and 60°C).

At specified time points (e.g., 0, 1, 2, 4, and 8 weeks), withdraw a vial from each temperature

condition.
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Analyze the samples using a validated stability-indicating HPLC method to determine the

concentration of the parent compound and the presence of any degradation products.

Calculate the rate of degradation at each temperature.

Photostability
Objective: To evaluate the effect of light exposure on the stability of Methyl 4-aminobutanoate
hydrochloride. This protocol is based on ICH Q1B guidelines.[9][10]

Methodology:

Expose a sample of the solid compound and a solution in a chemically inert, transparent

container to a light source that provides an overall illumination of not less than 1.2 million lux

hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square

meter.[5][9][10]

A dark control sample, wrapped in aluminum foil to protect it from light, should be stored

under the same temperature and humidity conditions.[5]

After the exposure period, analyze both the exposed and control samples by a validated

stability-indicating HPLC method.

Compare the results to determine the extent of photodegradation. Assess any changes in

physical properties such as appearance and color.

Logical Workflow for Storage and Handling
The following diagram illustrates the decision-making process for the appropriate storage and

handling of Methyl 4-aminobutanoate hydrochloride to ensure its stability.
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Storage Decision Handling Precautions

Methyl 4-aminobutanoate hydrochloride

Solid or Solution?

Solid Compound

Solid

Solution

Solution

Storage Duration? Storage Duration?

Long-Term (>1 month)

Long-Term

Short-Term (<=1 month)

Short-Term

Store at -20°C
in a tightly sealed container

Store at 4°C
in a tightly sealed container

Long-Term (>1 month)

Long-Term

Short-Term (<=1 month)

Short-Term

Store at -80°C
in aliquots

Store at -20°C
in aliquots

General Handling

Avoid:
- Moisture/Humidity

- Excess Heat
- Strong Oxidizing Agents

- Strong Acids/Bases
- Ignition Sources

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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